2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide

• IUPAC Name: 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C14H15N3O3S/c1-15-13(18)8-21-14-16-4-5-17(14)7-10-2-3-11-12(6-10)20-9-19-11/h2-6H,7-9H2,1H3,(H,15,18)
• InChI Key: BGCXTQMYLQJWBD-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NC=CN1CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

The compound “2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide” is a complex organic molecule. It contains a benzodioxole unit, which is a benzene ring fused to a dioxole, a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. It also contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties have been synthesized via a Pd-catalyzed C-N cross-coupling. The synthesis of methyl 2-(6-(2-iodobenzoyl)benzo[d][1,3]dioxol-5-yl)acetate was achieved through silica gel column chromatography using n-hexane: ethyl acetate solvent system.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as Fourier-transform infrared spectroscopy (FTIR), high-resolution mass spectrometry (HRMS), and nuclear magnetic resonance (NMR) spectroscopy. The structure of the compound can be further confirmed using X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the compound 1-(1,3-Benzodioxol-5-yl)-2-butanone has been used in various chemical reactions. More specific information about the chemical reactions of “2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide” could not be found in the available resources.

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase (COX) enzymes . These enzymes are involved in the biosynthesis of important prostaglandins which maintain the constant functions in the body, essentially in the cardiovascular and gastrointestinal systems .

Mode of Action

The compound acts as a competitive inhibitor of the COX enzymes . It binds to the active site of these enzymes, preventing them from catalyzing the conversion of arachidonic acid to prostaglandin H2 .

Biochemical Pathways

The inhibition of COX enzymes affects the prostaglandin biosynthesis pathway . Prostaglandin H2, the main component in the formation of other prostaglandins such as thromboxane and prostacyclin, plays important roles in different biological responses . Therefore, the inhibition of this pathway can have significant downstream effects.

Result of Action

The compound’s action results in the inhibition of prostaglandin biosynthesis , leading to a decrease in the production of prostaglandins . This can have various effects at the molecular and cellular levels, depending on the specific roles of these prostaglandins. For instance, in cancer cells, it has been shown to cause cell cycle arrest at the S phase and induce apoptosis .

Safety and Hazards

The safety and hazards associated with similar compounds have been reported. For instance, users are advised to wear suitable protective clothing, avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam when handling 2-BENZO[1,3]DIOXOL-5-YL-PROPIONIC ACID METHYL ESTER.

Future Directions

The future directions for the research on similar compounds include further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules. The potential applications of these compounds in the pharmaceutical industry, particularly as anticancer agents, make them a promising area for future research.